Cas no 89099-90-1 (4-Pyrimidinamine, 2-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-)

• Product Name: 4-Pyrimidinamine, 2-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-
• CAS No: 89099-90-1
• MF: C₁₄H₂₃ClN₄O₃
• MW: 330.810422182083
• CID: 612378
• PubChem ID: 71322047
• Update Time: 2025-04-19

4-Pyrimidinamine, 2-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-
• 2-chloro-N-(2,2-diethoxyethyl)-6-morpholin-4-ylpyrimidin-4-amine
• DTXSID50751777
• 2-Chloro-N-(2,2-diethoxyethyl)-6-(morpholin-4-yl)pyrimidin-4-amine
• 89099-90-1
• 2-Chloro-N-(2,2-diethoxyethyl)-6-morpholinopyrimidin-4-amine

• Inchi： 1S/C14H23ClN4O3/c1-3-21-13(22-4-2)10-16-11-9-12(18-14(15)17-11)19-5-7-20-8-6-19/h9,13H,3-8,10H2,1-2H3,(H,16,17,18)
• InChI Key： GYOIYRSOGOLOOU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(=N1)N1CCOCC1)NCC(OCC)OCC

Computed Properties

• Exact Mass: 330.1458683g/mol
• Monoisotopic Mass: 330.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.7Ų